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Abstract

Quizalofop-P-tefuryl is a selective, post-emergence herbicide belonging to the
aryloxyphenoxypropionate (“fop") chemical family. It is highly effective in controlling a wide
range of annual and perennial grass weeds in various broadleaf crops. Its mode of action is the
specific inhibition of the enzyme Acetyl-CoA Carboxylase (ACCase), a critical component in the
fatty acid biosynthesis pathway in susceptible grass species. This disruption of lipid synthesis
leads to the breakdown of cell membrane integrity and ultimately, plant death. This technical
guide provides a comprehensive review of the herbicidal activity of Quizalofop-P-tefuryl,
including its mechanism of action, efficacy data, experimental protocols for its evaluation, and
the molecular basis of weed resistance.

Mechanism of Action: Inhibition of Acetyl-CoA
Carboxylase

Quizalofop-P-tefuryl is a systemic herbicide that is absorbed through the leaves of the target
weed and translocated via the phloem to the meristematic tissues, or growing points.[1] In
these regions of active growth, it inhibits the plastid-localized Acetyl-CoA Carboxylase
(ACCase).[1]2]
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ACCase is a biotin-dependent enzyme that catalyzes the first committed step in the de novo
biosynthesis of fatty acids: the ATP-dependent carboxylation of acetyl-CoA to form malonyl-
CoA.[1] This reaction is vital for the production of the fatty acids necessary for the formation of
cell membranes and other essential lipids.[3] In grasses (Poaceae family), the ACCase enzyme
is @ homodimeric, multi-functional protein that is sensitive to aryloxyphenoxypropionate
herbicides.[2] In contrast, the ACCase in broadleaf plants is a heterodimeric complex that is
structurally different and thus, not inhibited by this class of herbicides, which accounts for the
selectivity of Quizalofop-P-tefuryl.[2]

The inhibition of ACCase by Quizalofop-P-tefuryl leads to a cascade of events:

o Cessation of Fatty Acid Synthesis: The production of malonyl-CoA is blocked, halting the
synthesis of new fatty acids.

» Disruption of Cell Membrane Formation: Without a supply of new fatty acids, the plant cannot
build and maintain its cell membranes.

o Growth Arrest: Meristematic activity ceases due to the inability to produce new cells.

 Visible Symptoms: Symptoms, such as chlorosis (yellowing) and necrosis (tissue death) of
new leaves, typically appear within 7 to 10 days of application.[3] The growing point of the
weed becomes necrotic and can be easily pulled out from the whorl.

The following diagram illustrates the signaling pathway of ACCase inhibition by Quizalofop-P-
tefuryl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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